2-Chloro-5-[(3,5-dimethoxyphenoxy)methyl]pyrimidine

• Molecular Formula: C13H13ClN2O3
• Molecular Weight: 280.70 g/mol
• IUPAC Name: 2-chloro-5-[(3,5-dimethoxyphenoxy)methyl]pyrimidine
• InChI: InChI=1S/C13H13ClN2O3/c1-17-10-3-11(18-2)5-12(4-10)19-8-9-6-15-13(14)16-7-9/h3-7H,8H2,1-2H3
• InChI Key: MKZJNCVRKBUOJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)OCC2=CN=C(N=C2)Cl)OC

Description

2-Chloro-5-[(3,5-dimethoxyphenoxy)methyl]pyrimidine is an organic compound that belongs to the class of pyrimidines Pyrimidines are aromatic heterocyclic compounds containing nitrogen atoms at positions 1 and 3 of the six-membered ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-[(3,5-dimethoxyphenoxy)methyl]pyrimidine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-chloropyrimidine and 3,5-dimethoxyphenol.

Formation of Intermediate: The 3,5-dimethoxyphenol is first converted into its corresponding phenoxide ion using a base like sodium hydride (NaH) in a suitable solvent such as dimethylformamide (DMF).

Nucleophilic Substitution: The phenoxide ion then undergoes a nucleophilic substitution reaction with 2-chloropyrimidine to form the desired product. This reaction is typically carried out under reflux conditions to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 2-Chloro-5-[(3,5-dimethoxyphenoxy)methyl]pyrimidine can be scaled up using continuous flow reactors. These reactors allow for better control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. The use of automated systems also reduces the risk of human error and increases the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-[(3,5-dimethoxyphenoxy)methyl]pyrimidine can undergo various chemical reactions, including:

Nucleophilic Substitution: The chloro group at position 2 can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation: The methoxy groups on the phenyl ring can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The pyrimidine ring can be reduced to form dihydropyrimidine derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide (NaN₃) or potassium thiocyanate (KSCN) in polar aprotic solvents such as DMF or dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic or basic media.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) in anhydrous solvents.

Major Products

Nucleophilic Substitution: Formation of substituted pyrimidine derivatives.

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of dihydropyrimidine derivatives.

Scientific Research Applications

2-Chloro-5-[(3,5-dimethoxyphenoxy)methyl]pyrimidine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: Utilized in the production of agrochemicals and pharmaceuticals due to its versatile reactivity.

Mechanism of Action

The mechanism by which 2-Chloro-5-[(3,5-dimethoxyphenoxy)methyl]pyrimidine exerts its effects depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, to modulate their activity. The presence of the chloro and methoxy groups can influence the compound’s binding affinity and specificity towards these targets, thereby affecting its overall biological activity.

Comparison with Similar Compounds

Similar Compounds

2-Chloro-5-methylpyrimidine: Lacks the phenoxy methyl group, making it less complex and potentially less versatile in its applications.

2-Chloro-4,6-dimethoxypyrimidine: Contains additional methoxy groups on the pyrimidine ring, which can alter its reactivity and biological activity.

5-[(3,5-Dimethoxyphenoxy)methyl]pyrimidine: Lacks the chloro group, which can significantly change its chemical properties and reactivity.

Uniqueness

2-Chloro-5-[(3,5-dimethoxyphenoxy)methyl]pyrimidine is unique due to the combination of its chloro and 3,5-dimethoxyphenoxy methyl groups. This specific arrangement of functional groups provides a distinct set of chemical properties and reactivity patterns, making it a valuable compound for various scientific and industrial applications.